Cas no 113597-38-9 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-,4-[2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]hydrazone])

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-,4-[2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]hydrazone]
• CAS No: 113597-38-9
• Molecular Formula: C₁₇H₁₇N₇O₄
• Molecular Weight: 383.36138
• CID: 140171
• PubChem ID: 135599797

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-,4-[2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]hydrazone] Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3-dimethyl-5-nitroso-,4-[2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]hydrazone]
• LogP
• (6E)-1,3-dimethyl-6-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]hydrazinylidene]-5-nitroso-1,3-diazinane-2,4-dione
• 113597-38-9
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-nitroso-, 4-((1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl)hydrazone

• InChIKey： XIKDCNZFUZNDHC-GKZQGBICSA-N
• Inchi： InChI=1S/C17H17N7O4/c1-10-12(15(25)24(20-10)11-7-5-4-6-8-11)9-18-19-14-13(21-28)16(26)23(3)17(27)22(14)2/h4-9,13,18H,1-3H3/b12-9+,19-14+
• SMILES： O=NC1C(=O)N(C)C(=O)N(C)/C/1=N/N/C=C1\C(C)=NN(C2=CC=CC=C2)C\1=O

Computed Properties

• Exact Mass: 383.13441
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 383.134202
• Heavy Atom Count: 28
• Complexity: 797
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Experimental Properties

• PSA: 127.11
• Refractive Index: 1.703
• Boiling Point: 493.059°C at 760 mmHg
• Flash Point: 251.993°C
• Density: 1.484